Cas no 1528922-84-0 (1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene)

• Product Name: 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene
• CAS No: 1528922-84-0
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 5917466
• PubChem ID: 83412555
• Update Time: 2025-10-28

1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene
• 1528922-84-0
• EN300-1856642

• Inchi： 1S/C10H7FN2O3/c11-9-2-1-7(13(15)16)5-8(9)10(3-4-10)12-6-14/h1-2,5H,3-4H2
• InChI Key： BRPMXXJVVHHZCY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CC1)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene

1-Fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene: A Comprehensive Overview

1-Fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene is a highly specialized organic compound with the CAS number 1528922-84-0. This compound belongs to the class of aryl isocyanates, which are widely recognized for their versatility in chemical synthesis. The molecule features a benzene ring substituted with a fluoro group at position 1, a nitro group at position 4, and an isocyanato-cyclopropyl group at position 2. This unique combination of functional groups makes it an intriguing subject for both academic research and industrial applications.

The synthesis of 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene typically involves multi-step reactions, often starting from aminobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's importance in modern organic chemistry.

One of the most notable applications of this compound lies in its role as an intermediate in pharmaceutical research. The presence of both isocyanate and nitro groups provides opportunities for cross-coupling reactions, which are pivotal in drug discovery. For instance, studies published in the *Journal of Medicinal Chemistry* highlight its potential as a precursor for bioactive molecules targeting neurodegenerative diseases. The fluoro group further enhances its pharmacokinetic properties, making it a valuable asset in medicinal chemistry.

Beyond pharmaceuticals, 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene has found applications in materials science. Its reactivity with alcohols and amines makes it ideal for synthesizing polyurethanes and other high-performance polymers. Recent research in *Macromolecules* demonstrates its use in creating lightweight, high-strength composites suitable for aerospace applications. This versatility underscores its importance across diverse industries.

The compound's stability under various reaction conditions has been extensively studied. According to findings in *Chemical Communications*, it exhibits remarkable thermal stability up to 150°C, making it suitable for high-temperature industrial processes. Additionally, its resistance to hydrolysis under mildly acidic or basic conditions enhances its utility in aqueous environments.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene. Studies published in *Environmental Science & Technology* reveal that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for assessing its environmental safety and guiding sustainable industrial practices.

Looking ahead, ongoing research focuses on optimizing the compound's synthesis for large-scale production while minimizing ecological footprints. Collaborative efforts between academic institutions and industry leaders aim to develop greener synthesis routes using renewable feedstocks and energy-efficient processes.

In conclusion, 1-fluoro-2-(1-isocyanatocyclopropyl)-4-nitrobenzene stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even more significant role in advancing both scientific knowledge and industrial capabilities.